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Compound of Interest

Compound Name: BMP signaling agonist sb4

Cat. No.: B1681495

Audience: Researchers, scientists, and drug development professionals.

Introduction

SB431542 is a potent and selective small molecule inhibitor of the transforming growth factor-3
(TGF-P) type | receptor activin receptor-like kinases (ALK4, ALKS5, and ALK7).[1][2][3][4][5] It is
widely used in cell culture applications to study TGF-3 signaling pathways, induce
differentiation of pluripotent stem cells, and investigate its potential in cancer research.[1][3]
This document provides a detailed protocol for the preparation of a stock solution of SB431542
in dimethyl sulfoxide (DMSO), ensuring stability and effective use in downstream experiments.

Data Presentation

The following table summarizes the key quantitative data for SB431542.
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Parameter Value Source(s)
Molecular Weight 384.39 g/mol [111416171
CAS Number 301836-41-9 [1][41[71[8]

White to off-white
Appearance ) ] (1107191
solid/crystalline powder

Solubility in DMSO =10 mM to 30 mg/mL [21[61[9]
Recommended Stock

_ 10 mM [1][41[10][11]
Concentration
Storage of Powder -20°C, protected from light [111519]
Storage of Stock Solution -20°C in aliquots [1]041e1r1o112]113]
Stock Solution Stability Up to 6 months at -20°C [4][13]

Experimental Protocol: Preparation of a 10 mM
SB431542 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SB431542 in DMSO.
Materials:

e SB431542 powder (e.g., 5 mg vial)

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or cryovials

o Pipettes and sterile pipette tips

o Vortex mixer

» Water bath or incubator set to 37°C

Procedure:
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e Pre-calculation and Preparation:

o Before opening the vial of SB431542, gently tap it on a hard surface to ensure all the
powder is collected at the bottom.[1]

o To prepare a 10 mM stock solution from 5 mg of SB431542 (MW: 384.39 g/mol ), the
required volume of DMSO is calculated as follows:

» Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

= Volume (uL) = (0.005 g / (384.39 g/mol * 0.010 mol/L)) * 1,000,000 = 1300.7 pL.

o Therefore, approximately 1300 puL (or 1.3 mL) of DMSO is needed.[1][4][10]

¢ Dissolution:

o Carefully add the calculated volume (1.3 mL) of pure DMSO to the vial containing 5 mg of
SB431542 powder.[1]

o To aid dissolution, warm the solution at 37°C for 3-5 minutes.[1][6] Gentle vortexing or
shaking in an ultrasonic bath can also facilitate solubilization.[6]

o Ensure the solid is completely dissolved before proceeding. The solution should be clear.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, prepare single-
use aliquots of the stock solution.[1][2][4][12]

o Dispense appropriate volumes (e.g., 10-50 pL) into sterile microcentrifuge tubes or
cryovials.

o Store the aliquots at -20°C.[1][4][6][10][12][13] Protect from light.[1][4][5]

Usage in Cell Culture:

e When ready to use, thaw an aliquot at 37°C.[1]
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e To prevent precipitation of the compound, it is recommended to pre-warm the cell culture
medium before adding the SB431542 stock solution.[1][4][13]

e The final concentration of DMSO in the cell culture medium should typically not exceed
0.5%.[1][4][13]

» Typical working concentrations for SB431542 in cell culture range from 1 uM to 10 pM.[1][2]
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Caption: SB431542 selectively inhibits ALK4/5/7 receptors.

Experimental Workflow: SB431542 Stock Solution Preparation
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Caption: Workflow for preparing SB431542 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://static.miltenyibiotec.com/asset/150655405641/document_8bu7hc9e6524t47a05ftufov70/StemMACS%E2%84%A2%20SB431542
https://www.cellsignal.com/products/activators-inhibitors/sb431542/14775
https://en.wikipedia.org/wiki/SB-431542
https://resources.amsbio.com/Datasheets/AMS.04-0010-05.pdf
http://www.stemrd.com/upload/file/20160129/20160129151158_61982.pdf
https://www.apexbt.com/sb-431542.html
https://www.medkoo.com/products/4741
https://www.sigmaaldrich.com/TW/zh/product/mm/616461
https://www.sigmaaldrich.com/TW/zh/product/mm/616461
https://www.sigmaaldrich.com/TW/zh/product/mm/616461
https://www.sigmaaldrich.com/TW/zh/product/mm/616461
https://cdn.caymanchem.com/cdn/insert/13031.pdf
http://tools.thermofisher.com/content/sfs/manuals/D03288~.pdf
https://www.selleckchem.com/products/sb-431542-tgf-beta-smad-inhibitor.html
https://www.medchemexpress.com/SB-431542.html
https://store.reprocell.com/downloads/1536744850S04001010.pdf
https://www.benchchem.com/product/b1681495#protocol-for-preparing-sb4-stock-solution-in-dmso
https://www.benchchem.com/product/b1681495#protocol-for-preparing-sb4-stock-solution-in-dmso
https://www.benchchem.com/product/b1681495#protocol-for-preparing-sb4-stock-solution-in-dmso
https://www.benchchem.com/product/b1681495#protocol-for-preparing-sb4-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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